Cas no 30982-66-2 (1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene)

1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene structure
30982-66-2 structure
Product name:1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene
CAS No:30982-66-2
MF:C28H24O2
MW:392.48896
CID:916292
PubChem ID:334731

1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene
    • 1-(4-methoxyphenyl)-3,3-dimethyl-2-phenylbenzo[f]chromene
    • NSC341088
    • NSC-341088
    • 30982-66-2
    • DTXSID50319174
    • Inchi: InChI=1S/C28H24O2/c1-28(2)27(21-10-5-4-6-11-21)25(20-13-16-22(29-3)17-14-20)26-23-12-8-7-9-19(23)15-18-24(26)30-28/h4-18H,1-3H3
    • InChI Key: DJVVPMRIYPBPJY-UHFFFAOYSA-N
    • SMILES: CC1(C(=C(C2=C(O1)C=CC3=CC=CC=C32)C4=CC=C(C=C4)OC)C5=CC=CC=C5)C

Computed Properties

  • Exact Mass: 392.17772
  • Monoisotopic Mass: 392.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

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